Cas no 22227-56-1 (4-Nitro-3-(trifluoromethyl)benzamide)

• Product Name: 4-Nitro-3-(trifluoromethyl)benzamide
• CAS No: 22227-56-1
• MF: C₈H₅F₃N₂O₃
• MW: 234.132112264633
• CID: 4794574
• Update Time: 2025-10-28

4-Nitro-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-3-(trifluoromethyl)benzamide
• 4-Nitro-3-(trifluoromethyl)benzamide

• Inchi： 1S/C8H5F3N2O3/c9-8(10,11)5-3-4(7(12)14)1-2-6(5)13(15)16/h1-3H,(H2,12,14)
• InChI Key： DUAQUZMDHPPFCZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(N)=O)C=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 88.9

Additional information on 4-Nitro-3-(trifluoromethyl)benzamide

4-Nitro-3-(Trifluoromethyl)Benzamide (CAS No. 22227-56-1): A Comprehensive Overview

4-Nitro-3-(Trifluoromethyl)Benzamide, also known by its CAS registry number CAS No. 22227-56-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a nitro group and a trifluoromethyl group attached to a benzamide framework. The combination of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest in both academic research and industrial applications.

The molecular structure of 4-Nitro-3-(Trifluoromethyl)Benzamide consists of a benzene ring with two substituents: a nitro group (-NO₂) at the para position and a trifluoromethyl group (-CF₃) at the meta position relative to the amide group (-CONH₂). This arrangement creates a molecule with high symmetry and electronic diversity, which is crucial for its reactivity and functionality. The presence of the nitro group introduces strong electron-withdrawing effects, while the trifluoromethyl group contributes additional electron-withdrawing characteristics due to the electronegativity of fluorine atoms. These properties make the compound highly versatile in chemical reactions and applications.

Recent studies have highlighted the potential of 4-Nitro-3-(Trifluoromethyl)Benzamide as a precursor for synthesizing advanced materials, such as high-performance polymers and functional coatings. Its ability to undergo various nucleophilic substitutions and condensation reactions has been extensively explored in recent research. For instance, researchers have demonstrated that this compound can serve as an efficient building block for constructing heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials.

In addition to its role as an intermediate in organic synthesis, 4-Nitro-3-(Trifluoromethyl)Benzamide has shown promise in catalysis applications. The strong electron-withdrawing groups on the molecule enhance its ability to activate certain transition metal catalysts, leading to improved catalytic performance in reactions such as cross-couplings and oxidation processes. This has been particularly relevant in the context of green chemistry, where there is a growing demand for more efficient and environmentally friendly catalysts.

The synthesis of 4-Nitro-3-(Trifluoromethyl)Benzamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the nitration of 3-trifluoromethylbenzamide using mixed acid systems, followed by purification steps such as recrystallization or chromatography. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact.

The physical properties of CAS No. 22227-56-1 are well-documented, with a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents like water is relatively low due to its hydrophobic nature, but it exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic solvent-based reactions and formulations.

In terms of safety considerations, while 4-Nitro-3-(Trifluoromethyl)Benzamide is not classified as a hazardous material under normal handling conditions, it is important to follow standard laboratory safety protocols when working with this compound. Proper ventilation, protective equipment, and waste disposal procedures should be implemented to ensure safe handling.

The demand for compounds like CAS No. 22227-56-1 continues to grow due to their versatility and adaptability across diverse industries. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.